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Compound of Interest

Compound Name: 1-Benzoylpiperazine-d8

Cat. No.: B12401011

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Benzoylpiperazine-d8 is publicly
available. The following information is compiled from the SDS of the parent compound, 1-
Benzoylpiperazine, and should be used as a primary reference for safety and handling. The
toxicological and physical properties of the deuterated compound are expected to be very
similar to its non-deuterated counterpart.

Introduction

1-Benzoylpiperazine-d8 is the deuterium-labeled form of 1-Benzoylpiperazine.[1][2]
Deuterated compounds are valuable in pharmaceutical research, particularly in
pharmacokinetic studies to trace metabolic pathways and as internal standards in analytical
chemistry for their ability to be distinguished from the non-labeled compound by mass
spectrometry.[3] 1-Benzoylpiperazine itself is a key intermediate in the synthesis of various
pharmaceuticals, including anti-anxiety and antidepressant medications, and is used in
neuroscience research to study neurotransmitter systems.[4]

This guide provides a comprehensive overview of the safety, handling, and known properties of
1-Benzoylpiperazine, which should be applied when working with its deuterated analogue.

Physical and Chemical Properties

The following data is for the non-deuterated 1-Benzoylpiperazine.
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Property Value Source
Molecular Formula C11H14N20 PubChem
Molecular Weight 190.24 g/mol PubChem[5]

White to almost white

Appearance ) Chem-Impex[4]
crystalline powder
) ) ChemicalBook, Chem-Impex[4]
Melting Point 61-68 °C
[6]
Boiling Point 145 °C at 0.07 hPa ChemicalBook[6]
Purity =>98% (GC) Chem-Impex[4]
CAS Number 13754-38-6 PubChem[5]

Hazard Identification and Safety Data

The hazard information presented below is based on the GHS classifications for 1-

Benzoylpiperazine.

~HS H | Classificati

Hazard Class Category

GHS Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity ) S
) 3 (Respiratory tract irritation)
(Single Exposure)

H335: May cause respiratory
irritation

Source: PubChem[5]

Precautionary Statements
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[6]
Wash skin thoroughly after
P264 _
handling.[6]
Use only outdoors or in a well-
P271 _
ventilated area.[5]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[6]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[5]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[6]

Get medical help if eye

P319 o .
irritation persists.[5]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[5]
P405 Store locked up.[6]
Dispose of contents/container
Disposal P501 to an approved waste disposal
plant.[7]
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Source: PubChem, ChemicalBook, Fisher Scientific[5][6][7]

Handling and Storage

Handling:

Use only under a chemical fume hood.[7]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[7]

Avoid dust formation and inhalation.[7]

Wash hands thoroughly after handling.[6]

Keep away from heat, sparks, and open flames.[8]
Storage:

» Store in a cool, dry, and well-ventilated place.[8]

o Keep the container tightly closed.[8]

e Incompatible materials include strong oxidizing agents and strong acids.[7]

Toxicological Information

Detailed toxicological studies for 1-Benzoylpiperazine are limited. Most available data sheets
for the non-deuterated compound state that no acute toxicity data is available.[6] However,
related piperazine compounds like 1-Benzylpiperazine (BZP) are known to have stimulant
effects on the central nervous system.[9] Adverse effects of BZP can include agitation, anxiety,
palpitations, and in some cases, seizures.[9]

Experimental Protocols and Workflows

While specific experimental protocols for 1-Benzoylpiperazine-d8 are not detailed in the
provided search results, its primary use is as an internal standard in analytical methods, such
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as liquid chromatography-mass spectrometry (LC-MS), for the quantification of 1-
Benzoylpiperazine in biological or other complex matrices.

Generalized Workflow for Use as an Internal Standard

The following diagram illustrates a typical workflow for using 1-Benzoylpiperazine-d8 as an
internal standard in a quantitative analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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